Cas no 1375913-88-4 (methyl 4-(1H-pyrrole-3-carbonyl)benzoate)
methyl 4-(1H-pyrrole-3-carbonyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-(1H-pyrrole-3-carbonyl)benzoate
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- MDL: MFCD22056467
- Inchi: 1S/C13H11NO3/c1-17-13(16)10-4-2-9(3-5-10)12(15)11-6-7-14-8-11/h2-8,14H,1H3
- InChI Key: NIIZVGHWZPYCCG-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(C(C2C=CNC=2)=O)C=C1
methyl 4-(1H-pyrrole-3-carbonyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM471328-250mg |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM471328-500mg |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM471328-1g |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| TRC | M325043-10mg |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M325043-50mg |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M325043-100mg |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Enamine | EN300-96824-0.05g |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 95.0% | 0.05g |
$168.0 | 2025-02-19 | |
| Enamine | EN300-96824-0.1g |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 95.0% | 0.1g |
$252.0 | 2025-02-19 | |
| Enamine | EN300-96824-0.25g |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 95.0% | 0.25g |
$361.0 | 2025-02-19 | |
| Enamine | EN300-96824-0.5g |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate |
1375913-88-4 | 95.0% | 0.5g |
$569.0 | 2025-02-19 |
methyl 4-(1H-pyrrole-3-carbonyl)benzoate Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on methyl 4-(1H-pyrrole-3-carbonyl)benzoate
Methyl 4-(1H-pyrrole-3-carbonyl)benzoate (CAS No. 1375913-88-4): A Comprehensive Overview
Methyl 4-(1H-pyrrole-3-carbonyl)benzoate, a compound with the CAS registry number 1375913-88-4, is an intriguing organic molecule that has garnered attention in various scientific domains. This compound, characterized by its unique structure, combines a benzoate group with a pyrrole moiety, making it a subject of interest in both academic and industrial research. Recent advancements in synthetic chemistry and materials science have further highlighted its potential applications, particularly in the fields of pharmacology, agrochemistry, and advanced materials.
The molecular structure of methyl 4-(1H-pyrrole-3-carbonyl)benzoate is defined by a benzene ring substituted at the para position with a carbonyl group connected to a pyrrole ring. This arrangement imparts the compound with distinctive electronic properties, which are crucial for its functional applications. The pyrrole moiety is known for its aromaticity and ability to engage in π-π interactions, while the benzoate group contributes to hydrogen bonding capabilities. These features make the compound versatile in terms of reactivity and compatibility with other chemical systems.
Recent studies have explored the synthesis of methyl 4-(1H-pyrrole-3-carbonyl)benzoate through various routes, including coupling reactions and enzymatic catalysis. One notable approach involves the use of transition metal catalysts to facilitate the coupling between pyrrole derivatives and benzoic acid methyl esters. Such methods not only enhance yield but also enable precise control over the product's stereochemistry and purity. The development of these synthetic pathways has been driven by the demand for scalable and sustainable methods to produce this compound for commercial applications.
In terms of applications, methyl 4-(1H-pyrrole-3-carbonyl)benzoate has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to modulate biological targets, such as enzymes and receptors, has been explored in preclinical studies. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as an anticancer agent. Furthermore, its unique electronic properties make it a candidate for use in fluorescent sensors and optoelectronic devices.
The environmental impact of methyl 4-(1H-pyrrole-3-carbonyl)benzoate has also been a topic of interest. Studies conducted under simulated environmental conditions reveal that the compound undergoes degradation via hydrolysis and microbial action, indicating its biodegradability under certain conditions. However, further research is required to fully understand its long-term ecological effects and to develop strategies for minimizing any adverse impacts.
From a materials science perspective, methyl 4-(1H-pyrrole-3-carbonyl)benzoate has been investigated as a precursor for advanced polymers and hybrid materials. Its ability to form self-assembled structures at the nanoscale makes it a valuable component in the development of stimuli-responsive materials. For example, researchers have utilized this compound to create polymer films with tunable mechanical properties, which could find applications in flexible electronics and smart packaging.
In conclusion, methyl 4-(1H-pyrrole-3-carbonyl)benzoate (CAS No. 1375913-88-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to fields ranging from pharmacology to materials science.
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